Cas no 17104-69-7 (Benzo[f]quinoline, 4-oxide)

• Product Name: Benzo[f]quinoline, 4-oxide
• CAS No: 17104-69-7
• Molecular Formula: C₁₃H₉NO
• Molecular Weight: 195.21666
• CID: 96278
• PubChem ID: 176894

Benzo[f]quinoline, 4-oxide Properties

Names and Identifiers

• Benzo[f]quinoline, 4-oxide
• 4-oxidobenzo[f]quinolin-4-ium
• benzo[f]quinoline N-oxide
• DTXSID00168997
• SCHEMBL7896191
• Benzo(f)quinoline, 4-oxide
• AKOS004910277
• 17104-69-7

• InChIKey： DKQBDZRIEMVCDX-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H9NO/c15-14-9-3-6-12-11-5-2-1-4-10(11)7-8-13(12)14/h1-9H
• SMILES： C1C2=C(C=CC3C=CC=CC=32)[N+]([O-])=CC=1

Computed Properties

• Exact Mass: 195.06847
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 195.068413911g/mol
• Heavy Atom Count: 15
• Complexity: 231
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 25.5Ų

Experimental Properties

• PSA: 26.94